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Compound of Interest

Compound Name: Canagliflozin

Cat. No.: B192856

For Researchers, Scientists, and Drug Development Professionals

Introduction

Canagliflozin is a potent and selective inhibitor of the sodium-glucose co-transporter 2
(SGLT2), a key protein involved in renal glucose reabsorption.[1][2] It is primarily used in the
treatment of type 2 diabetes mellitus. In a research context, canagliflozin is a valuable tool for
studying glucose transport mechanisms and the downstream cellular effects of SGLT2
inhibition. These application notes provide a detailed protocol for the preparation of
canagliflozin stock solutions for use in in vitro cell culture experiments.

Data Summary

Quantitative data regarding the physical and chemical properties of canagliflozin, along with
recommended concentrations for stock and working solutions, are summarized in the table
below for easy reference.
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Parameter

Value

Source

Molecular Weight

444.52 g/mol

[3]

Solubility in DMSO

> 50 mg/mL (112.48 mM)

[3]4]

Solubility in Ethanol

~30 mg/mL

[1]

Recommended Stock Solution

Concentration

10 mM - 50 mM in DMSO

Typical Working Concentration

Range

1pM - 50 uM

[5]

Storage of Powder

-20°C for up to 3 years

[3]

Storage of Stock Solution (in
DMSO)

-80°C for up to 1 year; -20°C

for up to 1 month

[2](3]

Aqueous Solution Stability

Not recommended for storage

more than one day

[1]

Experimental Protocols

Materials

e Canagliflozin powder (MW: 444.52 g/mol )

Vortex mixer

Dimethyl sulfoxide (DMSO), cell culture grade
Sterile microcentrifuge tubes or vials

Sterile serological pipettes and pipette tips

0.22 um sterile syringe filter (optional)

Protocol for Preparation of a 10 mM Canagliflozin Stock

Solution
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e Pre-warm DMSO: Bring the DMSO to room temperature before use to ensure it is completely
thawed and homogenous.

» Weigh Canagliflozin: Accurately weigh out the desired amount of canagliflozin powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.445 mg of canagliflozin.
Calculation: 444.52 g/mol * 0.010 mol/L * 0.001 L = 0.004445 g = 4.445 mg

e Dissolve in DMSO: Add the weighed canagliflozin to a sterile microcentrifuge tube. Add the
appropriate volume of DMSO (e.g., 1 mL for a 10 mM solution).

o Ensure Complete Dissolution: Vortex the solution thoroughly until the canagliflozin is
completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.
Visually inspect the solution to ensure there are no undissolved particles.

 Sterilization (Optional but Recommended): For long-term storage and to prevent
contamination of cell cultures, the stock solution can be sterilized by passing it through a
0.22 pm sterile syringe filter into a new sterile tube.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-
50 pL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can
degrade the compound. Store the aliquots at -20°C for short-term storage (up to 1 month) or
at -80°C for long-term storage (up to 1 year).[2][3]

Protocol for Preparing Working Solutions

e Thaw Stock Solution: Thaw a single aliquot of the canagliflozin stock solution at room
temperature.

e Dilute in Cell Culture Medium: Dilute the stock solution directly into the pre-warmed cell
culture medium to achieve the desired final working concentration. For example, to prepare 1
mL of a 10 uM working solution from a 10 mM stock, add 1 pL of the stock solution to 999 pL
of cell culture medium. Note: The final concentration of DMSO in the cell culture medium
should be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity. Always include a
vehicle control (medium with the same concentration of DMSO) in your experiments.

e Mix and Use Immediately: Gently mix the working solution and add it to your cell cultures
immediately. Do not store aqueous solutions of canagliflozin for more than one day.[1]
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Visualizations

Experimental Workflow for Canagliflozin Stock and
Working Solution Preparation
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Caption: Workflow for canagliflozin solution preparation.
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Simplified Signhaling Pathway of Canagliflozin's Primary
Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Canagliflozin Inhibits Human Endothelial Cell Proliferation and Tube Formation - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Canagliflozin in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192856#how-to-prepare-canagliflozin-stock-solution-
for-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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